Cas no 1361848-44-3 (4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine)

• Product Name: 4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine
• CAS No: 1361848-44-3
• MF: C₁₇H₁₀Cl₄N₂
• MW: 384.086699962616
• CID: 4928749
• Update Time: 2025-05-23

4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine

• Inchi： 1S/C17H10Cl4N2/c18-11-1-9(2-12(19)5-11)16-7-15(22)8-17(23-16)10-3-13(20)6-14(21)4-10/h1-8H,(H2,22,23)
• InChI Key： JCPDHNJVKMIPJR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=C(C2C=C(C=C(C=2)Cl)Cl)N=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 6
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine

4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1361848-44-3, known as 4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine, is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines an amino group with two dichlorophenyl substituents on a pyridine ring. Its molecular formula is C₁₆H₁₀Cl₂N₂, and it exhibits a molecular weight of approximately 357.7 g/mol.

The synthesis of 4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine involves a series of intricate organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. The compound's stability under various conditions has also been extensively studied, making it suitable for use in diverse chemical environments.

One of the most notable applications of 4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine is in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can modulate key enzymes involved in cellular signaling pathways, offering promising therapeutic avenues.

In addition to its pharmaceutical applications, 4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine has found utility in materials science. Its ability to act as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs) has been highlighted in recent publications. These materials exhibit exceptional properties, including high surface area and tunable pore sizes, which are valuable for gas storage and catalytic applications.

The chemical structure of 4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine plays a pivotal role in its reactivity and functionality. The amino group at the 4-position introduces nucleophilic character to the molecule, while the dichlorophenyl substituents at positions 2 and 6 enhance electronic conjugation and provide steric bulk. This combination makes the compound highly versatile in both synthetic and applied chemistry contexts.

Recent studies have also focused on the environmental impact of 4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine. Researchers have investigated its biodegradation pathways under aerobic and anaerobic conditions to assess its potential risks to ecosystems. Findings indicate that while the compound is persistent under certain conditions, it can be effectively degraded by specific microbial communities under controlled laboratory settings.

In conclusion, 4-Amino-2,6-bis(3,5-dichlorophenyl)pyridine (CAS No. 1361848-44-3) stands out as a versatile and valuable compound with applications spanning pharmaceuticals and materials science. Its unique structure and reactivity continue to inspire innovative research directions across multiple disciplines.